Cas no 40422-14-8 (n-Propyl-2,2-d2 Alcohol)

• Product Name: n-Propyl-2,2-d2 Alcohol
• CAS No: 40422-14-8
• MF: C₃H₈O
• MW: 62.1073446273804
• MDL: MFCD01074093
• CID: 326888
• PubChem ID: 12201030
• Update Time: 2025-04-19

n-Propyl-2,2-d2 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Propan-2,2-d2-ol(9CI)
• [2,2-D2]-n-propanol
• < 2,2-2H2> Propylalkohol
• 1-Propanol-2,2-d2
• 2,2-dideuterio-propan-1-ol
• n-propanol-2,2-d2
• propanol-2,2-2H2
• propanol-2-d2
• Propyl-2,2-d2 alcohol
• D98924
• (2,2-~2~H_2_)Propan-1-ol
• PROPANOL-2,2-D2
• 1-Propanol-2,2-d2, 98 atom % D
• DTXSID50480191
• 40422-14-8
• 2,2-dideuteriopropan-1-ol
• n-Propyl-2,2-d2 Alcohol

• MDL： MFCD01074093
• Inchi： 1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i2D2
• InChI Key： BDERNNFJNOPAEC-CBTSVUPCSA-N
• SMILES： OCC([2H])([2H])C

Computed Properties

• Exact Mass: 62.070068366g/mol
• Monoisotopic Mass: 62.070068366g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.830 g/mL at 25 °C
• PSA: 20.23000
• LogP: 0.38870

n-Propyl-2,2-d2 Alcohol Security Information

• Hazard Category Code： 11-41-67
• Safety Instruction： 7-16-24-26-39
• Hazardous Material Identification：